Cas no 1874783-65-9 (2-[(3-Acetamidocyclobutyl)(ethyl)amino]acetic acid)

• Product Name: 2-[(3-Acetamidocyclobutyl)(ethyl)amino]acetic acid
• CAS No: 1874783-65-9
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 6122027
• PubChem ID: 120437723
• Update Time: 2025-08-03

2-[(3-Acetamidocyclobutyl)(ethyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• 1874783-65-9
• 2-[(3-acetamidocyclobutyl)(ethyl)amino]acetic acid
• EN300-10053115
• AKOS026311165
• 2-[(3-Acetamidocyclobutyl)(ethyl)amino]acetic acid

• Inchi： 1S/C10H18N2O3/c1-3-12(6-10(14)15)9-4-8(5-9)11-7(2)13/h8-9H,3-6H2,1-2H3,(H,11,13)(H,14,15)
• InChI Key： GBYDKKVEQRCEFA-UHFFFAOYSA-N
• SMILES： O=C(C)NC1CC(C1)N(CC(=O)O)CC

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-[(3-Acetamidocyclobutyl)(ethyl)amino]acetic acid

Professional Introduction to 2-[(3-Acetamidocyclobutyl)(ethyl)amino]acetic Acid (CAS No. 1874783-65-9)

2-[(3-Acetamidocyclobutyl)(ethyl)amino]acetic acid, identified by its Chemical Abstracts Service number CAS No. 1874783-65-9, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and therapeutic interventions.

The structural composition of 2-[(3-Acetamidocyclobutyl)(ethyl)amino]acetic acid encompasses a cyclobutyl ring substituted with an acetamide group, further linked to an ethylamino moiety. This intricate arrangement imparts unique chemical properties that make it a valuable candidate for various biochemical interactions. The presence of both amide and amino functional groups enhances its reactivity, making it a versatile building block in synthetic chemistry and pharmacology.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their potential therapeutic benefits. The cyclobutyl moiety in 2-[(3-Acetamidocyclobutyl)(ethyl)amino]acetic acid contributes to its stability and binding affinity, which are critical factors in drug design. Researchers have been particularly intrigued by its ability to interact with biological targets, such as enzymes and receptors, which are pivotal in modulating cellular processes.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Studies have demonstrated that derivatives of 2-[(3-Acetamidocyclobutyl)(ethyl)amino]acetic acid exhibit promising activities against various pathological conditions. For instance, research indicates that modifications to the cyclobutyl ring can enhance binding affinity to specific protein targets, leading to more effective drug candidates.

The acetamide group in the structure of 2-[(3-Acetamidocyclobutyl)(ethyl)amino]acetic acid plays a crucial role in its pharmacological profile. This functional group is known to participate in hydrogen bonding interactions, which are essential for stabilizing enzyme-substrate complexes. Such interactions are critical for the development of drugs that require precise targeting and high specificity.

Moreover, the ethylamino moiety contributes to the compound's solubility and bioavailability, making it an attractive candidate for oral administration. These properties are particularly important in drug development, as they can significantly impact the efficacy and safety of therapeutic agents. The ability to optimize these physicochemical properties through structural modifications offers a strategic advantage in designing next-generation drugs.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and metabolic stability of compounds like 2-[(3-Acetamidocyclobutyl)(ethyl)amino]acetic acid. These computational tools have been instrumental in identifying potential lead compounds for further optimization. By leveraging machine learning algorithms and molecular docking studies, scientists can accelerate the drug discovery process and identify promising candidates with minimal experimental screening.

The synthesis of 2-[(3-Acetamidocyclobutyl)(ethyl)amino]acetic acid presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the cyclobutyl core and introducing the necessary functional groups.

In conclusion, 2-[(3-Acetamidocyclobutyl)(ethyl)amino]acetic acid (CAS No. 1874783-65-9) represents a significant advancement in the field of chemical and biomedical research. Its unique structural features and versatile reactivity make it a valuable tool for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.